Cas no 1021225-31-9 (2-(4-methoxyphenyl)-N-[6-(methylsulfanyl)pyridazin-3-yl]acetamide)

• Product Name: 2-(4-methoxyphenyl)-N-[6-(methylsulfanyl)pyridazin-3-yl]acetamide
• CAS No: 1021225-31-9
• MF: C₁₄H₁₅N₃O₂S
• MW: 289.352801561356
• CID: 6204557
• PubChem ID: 42172344
• Update Time: 2025-06-29

2-(4-methoxyphenyl)-N-[6-(methylsulfanyl)pyridazin-3-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-N-[6-(methylsulfanyl)pyridazin-3-yl]acetamide
• AKOS024502459
• F5246-0014
• CHEMBL2093787
• 2-(4-methoxyphenyl)-N-(6-(methylthio)pyridazin-3-yl)acetamide
• 2-(4-methoxyphenyl)-N-(6-methylsulfanylpyridazin-3-yl)acetamide
• 1021225-31-9
• VU0638637-1
• TDR86226

• Inchi： 1S/C14H15N3O2S/c1-19-11-5-3-10(4-6-11)9-13(18)15-12-7-8-14(20-2)17-16-12/h3-8H,9H2,1-2H3,(H,15,16,18)
• InChI Key： YVWAYEUEQSYMEB-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=C(N=N1)NC(CC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 289.08849790g/mol
• Monoisotopic Mass: 289.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 89.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-methoxyphenyl)-N-[6-(methylsulfanyl)pyridazin-3-yl]acetamide

Introduction to 2-(4-methoxyphenyl)-N-[6-(methylsulfanyl)pyridazin-3-yl]acetamide (CAS No. 1021225-31-9)

2-(4-Methoxyphenyl)-N-[6-(methylsulfanyl)pyridazin-3-yl]acetamide, with the CAS number 1021225-31-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a methoxyphenyl group and a methylsulfanyl pyridazinyl moiety, which contribute to its potential therapeutic applications.

The chemical structure of 2-(4-methoxyphenyl)-N-[6-(methylsulfanyl)pyridazin-3-yl]acetamide is composed of a central acetamide core, which is flanked by the methoxyphenyl and methylsulfanyl pyridazinyl substituents. The presence of these functional groups imparts specific physicochemical properties to the molecule, such as solubility, stability, and bioavailability. These properties are crucial for the compound's potential use in drug development and therapeutic applications.

In recent years, extensive research has been conducted to explore the biological activities and pharmacological properties of 2-(4-methoxyphenyl)-N-[6-(methylsulfanyl)pyridazin-3-yl]acetamide. Studies have shown that this compound exhibits promising anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of various inflammatory diseases and pain conditions. The mechanism of action is believed to involve the modulation of key signaling pathways involved in inflammation and pain perception.

One of the key findings in recent studies is the compound's ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These cytokines play a central role in the inflammatory response and are often elevated in chronic inflammatory conditions. By reducing their levels, 2-(4-methoxyphenyl)-N-[6-(methylsulfanyl)pyridazin-3-yl]acetamide can help alleviate inflammation and associated symptoms.

In addition to its anti-inflammatory properties, 2-(4-methoxyphenyl)-N-[6-(methylsulfanyl)pyridazin-3-yl]acetamide has also been investigated for its potential neuroprotective effects. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated by the compound's ability to scavenge free radicals and inhibit the activation of pro-apoptotic pathways.

The pharmacokinetic profile of 2-(4-methoxyphenyl)-N-[6-(methylsulfanyl)pyridazin-3-yl]acetamide has also been studied in detail. Research indicates that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its development as an oral therapeutic agent. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a moderate half-life that allows for once-daily dosing regimens.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(4-methoxyphenyl)-N-[6-(methylsulfanyl)pyridazin-3-yl]acetamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no serious adverse events reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The potential therapeutic applications of 2-(4-methoxyphenyl)-N-[6-(methylsulfanyl)pyridazin-3-yl]acetamide extend beyond inflammation and pain management. Ongoing research is exploring its use in other areas such as cancer therapy, where it may exhibit anti-proliferative effects on certain types of cancer cells. Additionally, its neuroprotective properties make it a promising candidate for treating neurological disorders characterized by neuronal damage or degeneration.

In conclusion, 2-(4-methoxyphenyl)-N-[6-(methylsulfanyl)pyridazin-3-yl]acetamide (CAS No. 1021225-31-9) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive candidate for further development as a novel therapeutic agent. Continued research and clinical evaluation will be crucial in fully realizing its therapeutic potential and bringing it to patients in need.